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Introduction

Uric acid is the final product of purine metabolism in humans. Its measurement in biological
fluids such as serum, plasma, and urine is a key diagnostic indicator for a range of pathological
conditions. Elevated levels of uric acid, a condition known as hyperuricemia, are strongly
associated with gout, and have been linked to kidney disease, cardiovascular conditions, and
metabolic syndrome.[1][2] Consequently, the accurate and rapid determination of uric acid is of
paramount importance in clinical diagnostics and biomedical research.

Traditional methods for uric acid determination include enzymatic assays utilizing uricase and
colorimetric methods based on the reduction of phosphotungstic acid.[1] While widely used,
these methods can be susceptible to interference from various endogenous and exogenous
substances.[3] This application note describes a robust and automated spectrophotometric
method for the determination of uric acid based on the use of disodium bathocuproine
disulfonate.
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This method leverages the reducing properties of uric acid to convert copper(ll) to copper(l).
The resulting copper(l) ions form a stable, water-soluble complex with disodium
bathocuproine disulfonate, which exhibits a distinct absorbance maximum, allowing for the
sensitive and specific quantification of uric acid. The use of the sulfonated form of
bathocuproine obviates the need for organic extraction steps, making the procedure amenable
to high-throughput, automated platforms.[4]

Principle of the Method

The determination of uric acid using disodium bathocuproine disulfonate is based on a two-
step reaction. In the first step, uric acid reduces cupric ions (Cu?*) to cuprous ions (Cu®).
Subsequently, two molecules of disodium bathocuproine disulfonate chelate with one
cuprous ion to form a stable, orange-colored complex. The intensity of the color, which is
directly proportional to the uric acid concentration, is measured spectrophotometrically.

A key advantage of this method is its specificity. The reaction is performed under conditions
that minimize interference from other reducing substances present in biological samples.
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Caption: Reaction mechanism for uric acid determination.

Materials and Reagents
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Reagent Supplier Part Number
Disodium Bathocuproine ) )
_ Sigma-Aldrich B1125

Disulfonate
Copper(ll) Sulfate ] S

Fisher Scientific C493-500
Pentahydrate, ACS Grade
Uric Acid, Certified Sigma-Aldrich u2625
Sodium Acetate, Anhydrous,

VWR 97062-634
ACS Grade
Acetic Acid, Glacial, ACS )

BDH Chemicals BDH3002
Grade
Sodium Hydroxide, Pellets, .

EMD Millipore SX0590-1
ACS Grade
Deionized Water, Type 1 In-house N/A
Uric Acid Calibrator Set Commercially available

Quality Control Sera (Normal ) )
] Commercially available
and Pathological)

Reagent Preparation

o Acetate Buffer (0.1 M, pH 4.5): Dissolve 8.2 g of sodium acetate in 800 mL of deionized
water. Adjust the pH to 4.5 with glacial acetic acid. Make up the final volume to 1 L with
deionized water.

o Copper(ll) Sulfate Solution (1.5 mM): Dissolve 0.374 g of copper(ll) sulfate pentahydrate in 1
L of deionized water.

» Disodium Bathocuproine Disulfonate Reagent (0.8 mM): Dissolve 0.434 g of disodium
bathocuproine disulfonate in 1 L of deionized water. Store protected from light.

 Uric Acid Stock Standard (100 mg/dL): Dissolve 100 mg of uric acid in a 100 mL volumetric
flask with approximately 50 mL of deionized water containing 0.6 g of lithium carbonate.
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Gently warm to dissolve and then cool to room temperature. Make up to the mark with
deionized water.

» Working Uric Acid Standards: Prepare a series of working standards by diluting the stock
standard with deionized water to achieve concentrations across the desired analytical range
(e.g., 2, 5, 10, 15, 20 mg/dL).

Automated Analyzer Protocol

This protocol is a general guideline and may require optimization for specific automated

analyzers.
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Preparation Assay Workflow
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Caption: Automated assay workflow for uric acid determination.
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Assay Parameters

Parameter Setting
Reaction Type Endpoint
Wavelength (Primary) 479 nm

Wavelength (Secondary)

700 nm (for bichromatic correction)

Sample Volume 5puL
Reagent 1 (Buffer) 150 pL
Reagent 2 (Cu2*) 50 pL
Reagent 3 (Batho.) 50 pL

Incubation Time

5 minutes after R2, 5 minutes after R3

Incubation Temperature

37°C

Calibration

Linear, multi-point calibration

Step-by-Step Procedure

o System Preparation: Ensure the automated analyzer is calibrated and has passed all system

checks.

o Reagent Loading: Place the prepared reagents in the appropriate positions on the analyzer's

reagent carousel.

o Sample Loading: Place patient samples, calibrators, and quality control sera in the sample

racks.

o Assay Programming: Program the analyzer with the specified assay parameters.

e Initiate Run: Start the automated analysis. The instrument will perform all pipetting,

incubation, and measurement steps automatically.

Data Analysis and Quality Control
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Calibration

A multi-point calibration curve is generated by plotting the absorbance of the working standards
against their known concentrations. The uric acid concentration in unknown samples is then
calculated from the linear regression of this curve.

Quality Control

For routine analysis, at least two levels of quality control sera (normal and pathological) should
be run with each batch of samples. The results of the controls must fall within the laboratory's
established acceptable ranges for the patient results to be considered valid.

Performance Characteristics

The following are expected performance characteristics of the automated disodium
bathocuproine disulfonate method for uric acid determination. Laboratories should perform
their own validation studies.

Parameter Expected Performance

Linearity 0.5 - 25 mg/dL

Precision (CV%) Intra-assay: < 3% Inter-assay: < 5%
Accuracy Correlation coefficient (r) > 0.98 against a

reference method

Sensitivity (LOD) 0.2 mg/dL

Interference

Substances known to interfere with redox-based assays should be evaluated. Common
interferents in uric acid assays include ascorbic acid, bilirubin, and hemoglobin.[3] While the
bathocuproine method is generally robust, high concentrations of these substances may have
an effect. It is recommended that each laboratory determines the interference limits for their
specific instrumentation and patient population.

Conclusion
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The automated method for uric acid determination using disodium bathocuproine
disulfonate offers a sensitive, specific, and high-throughput alternative to traditional methods.
Its adaptability to a wide range of automated clinical chemistry analyzers makes it a valuable
tool for both clinical diagnostics and research applications. The elimination of a protein
precipitation step and the use of a water-soluble chromogenic reagent streamline the workflow,
leading to improved efficiency and reduced turnaround time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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